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Compound of Interest

Compound Name: 1,2-Bis(octyloxy)benzene
CAS No.: 4956-41-6
Cat. No.: B1607915

Get Quote
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Nomenclature, Synthesis, and Material Applications

Executive Summary

This technical guide provides a rigorous analysis of 1,2-bis(octyloxy)benzene (commonly
referred to as 1,2-dioctoxybenzene). While frequently utilized as a precursor in the synthesis of
columnar liquid crystals and ion-selective ionophores, the molecule’s nomenclature often
suffers from ambiguity in commercial catalogs. This document establishes the definitive IUPAC
nomenclature, details a self-validating Williamson ether synthesis protocol, and outlines its
critical role in supramolecular chemistry.

Part 1: Nomenclature and Structural Analysis
Definitive IUPAC Derivation

The term "1,2-dioctoxybenzene” is a semi-systematic trade name. For scientific precision and
patent literature, the Preferred IUPAC Name (PIN) must be used to describe the substitution of
the benzene ring with two complex ether chains.

 Parent Structure: Benzene (
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)

e Substituent: Octyloxy group (

)

o Multiplicative Prefix: "Bis-" is preferred over "di-" when modifying complex substituents (like
octyloxy) to avoid ambiguity, although "di-" is accepted in general nomenclature.

e Locants: 1, 2 (indicating ortho substitution).

Correct IUPAC Name:1,2-Bis(octyloxy)benzene CAS Registry Number: 4956-41-6

Structural Visualization

The following diagram illustrates the logical breakdown of the nomenclature and the resulting
chemical structure.

Parent: Benzene

\

Substituent: Octyloxy I 1,2-Bis(octyloxy)benzene

Position: 1,2 (ortho)

Click to download full resolution via product page

Figure 1: IUPAC nomenclature derivation logic for 1,2-bis(octyloxy)benzene.

Part 2: Physicochemical Properties[1]

The molecule exhibits properties characteristic of long-chain dialkoxybenzenes, serving as a
"soft" lipophilic core for larger supramolecular assemblies.
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Property Value /| Description

Molecular Formula

Molecular Weight 334.54 g/mol

) Low-melting solid or viscous liquid (dependent
Physical State )
on purity)

Soluble in
Solubility
, DCM, Toluene; Insoluble in Water

Refractive Index
(estimated)

-NMR: Triplet at

Key Spect ic Signat
ey Spectroscopic Signature opm (

)

Part 3: Synthetic Methodology
Reaction Pathway: Williamson Ether Synthesis

The most robust synthesis involves the double alkylation of catechol (1,2-dihydroxybenzene)
using 1-bromooctane under basic conditions. This

reaction requires careful control of the base and solvent to prevent mono-alkylation or oxidation
of the catechol substrate.
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Catechol 1-Bromooctane (2.2 eq)
(1,2-Dihydroxybenzene) + K2CO3 (anhydrous)

Transition State
(Phenoxide Anion)

1,2-Bis(octyloxy)benzene

Click to download full resolution via product page

Figure 2: Synthetic pathway via Williamson Ether Synthesis.

Step-by-Step Protocol

Objective: Synthesize 10g of 1,2-bis(octyloxy)benzene.

Reagents:

Catechol (1,2-dihydroxybenzene): 1.0 eq

1-Bromooctane: 2.5 eq (Excess ensures complete bis-alkylation)

Potassium Carbonate (

): 3.0 eq (Anhydrous, ground to powder)

Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile. Note: DMF accelerates the reaction
due to high polarity but is harder to remove.

Procedure:

e Setup: Equip a 250mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux
condenser. Flush with Nitrogen (
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) to prevent catechol oxidation.

Solvation: Dissolve Catechol (1.0 eq) in DMF (50 mL).

Deprotonation: Add

(3.0 eq) slowly. The solution may darken slightly due to phenoxide formation. Stir at room
temperature for 15 minutes.

Alkylation: Add 1-bromooctane (2.5 eq) via syringe.

Reflux: Heat the mixture to 80-90°C (if using DMF) or reflux (if using Acetonitrile) for 12—-24
hours.

o Self-Validating Step (TLC): Monitor reaction using TLC (Hexane:Ethyl Acetate 9:1). The
starting material (Catechol) is highly polar (low

); the product is non-polar (high

). The reaction is complete when the baseline spot disappears.

Workup:

o Cool to room temperature.

o Pour mixture into 300mL ice-cold water (precipitates the organic product and dissolves
inorganic salts).

o Extract with Dichloromethane (DCM) (

mL).

o Wash combined organic layers with 1M NaOH (to remove unreacted catechol) followed by
Brine.

o Dry over

, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethanol or cold Methanol to yield white/off-white crystals.
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Part 4: Applications in Material Science[5]
Liquid Crystal Mesogens

1,2-Bis(octyloxy)benzene serves as a flexible "wing" component in discotic liquid crystals.
The long alkyl chains induce the necessary disorder to lower melting points, allowing the
formation of stable mesophases (nematic or columnar) when attached to rigid aromatic cores
(e.g., triphenylene or phthalocyanine derivatives).

lon-Selective Electrodes (lonophores)

The oxygen atoms in the 1,2-position (veratrole motif) can act as weak donor sites for metal
cations. When incorporated into macrocycles (crown ethers), this unit enhances solubility in
polymeric membranes used for potentiometric sensors (ISEs), particularly for detecting
Potassium (

) or Sodium (
) in biological fluids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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